Cas no 2241867-00-3 ((3-((methyl-d3)thio)phenyl)boronic acid)

• Product Name: (3-((methyl-d3)thio)phenyl)boronic acid
• CAS No: 2241867-00-3
• MF: C₇H₉BO₂S
• MW: 171.039645910263
• CID: 6815863
• PubChem ID: 45788887
• Update Time: 2025-03-03

(3-((methyl-d3)thio)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• AKOS015944036
• (3-((methyl-d3)thio)phenyl)boronic acid
• 3-(Methylthiol-d3)-phenylboronic acid
• F92679
• CS-19084
• 2241867-00-3

• Inchi： 1S/C7H9BO2S/c1-11-7-4-2-3-6(5-7)8(9)10/h2-5,9-10H,1H3/i1D3
• InChI Key： TYVPOLHSKGEXIH-FIBGUPNXSA-N
• SMILES： S(C([2H])([2H])[2H])C1=CC=CC(B(O)O)=C1

Computed Properties

• Exact Mass: 171.0604611Da
• Monoisotopic Mass: 171.0604611Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.8Ų